Cas no 921812-92-2 (4-methanesulfonyl-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-methanesulfonyl-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 921812-92-2
• MF: C₁₄H₁₅N₃O₅S
• MW: 337.351001977921
• CID: 5894732
• PubChem ID: 44030172
• Update Time: 2025-05-25

4-methanesulfonyl-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-(methylsulfonyl)-N-[5-(tetrahydro-2-furanyl)-1,3,4-oxadiazol-2-yl]-
• 4-methanesulfonyl-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
• 4-(methylsulfonyl)-N-(5-(tetrahydrofuran-2-yl)-1,3,4-oxadiazol-2-yl)benzamide
• 4-methylsulfonyl-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
• AKOS024632541
• 921812-92-2
• F2260-0150
• 4-methanesulfonyl-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide

• Inchi： 1S/C14H15N3O5S/c1-23(19,20)10-6-4-9(5-7-10)12(18)15-14-17-16-13(22-14)11-3-2-8-21-11/h4-7,11H,2-3,8H2,1H3,(H,15,17,18)
• InChI Key： DLSJIUJJRIMIAD-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2CCCO2)O1)(=O)C1=CC=C(S(C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 337.07324176g/mol
• Monoisotopic Mass: 337.07324176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.442±0.06 g/cm3(Predicted)
• pka: 9.45±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-methanesulfonyl-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide

Professional Introduction to 4-Methanesulfonyl-N-5-(oxolan-2-yl)-1,3,4-Oxadiazol-2-ylbenzamide (CAS No. 921812-92-2)

4-Methanesulfonyl-N-5-(oxolan-2-yl)-1,3,4-Oxadiazol-2-ylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 921812-92-2, represents a novel class of molecules with potential applications in various therapeutic areas. The intricate structure of this compound, featuring a combination of functional groups such as the methanesulfonyl and oxolan derivatives, makes it a subject of intense study for its pharmacological properties and synthetic utility.

The core structure of 4-methanesulfonyl-N-5-(oxolan-2-yl)-1,3,4-Oxadiazol-2-ylbenzamide consists of a benzamide moiety linked to a 1,3,4-oxadiazole ring, which is further substituted with an oxolan group at the 5-position. This arrangement creates a complex scaffold that is likely to interact with biological targets in unique ways. The presence of the methanesulfonyl group enhances the compound's solubility and reactivity, making it an attractive candidate for further derivatization and optimization.

In recent years, there has been a surge in research focused on developing new molecular entities with enhanced biological activity. The oxadiazole scaffold, in particular, has been extensively studied for its role in medicinal chemistry due to its ability to modulate various biological pathways. Studies have shown that oxadiazole derivatives can exhibit potent effects on enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The incorporation of the oxolan group in 4-methanesulfonyl-N-5-(oxolan-2-yl)-1,3,4-Oxadiazol-2-ylbenzamide introduces an additional layer of complexity, potentially leading to novel pharmacological effects.

The methanesulfonyl group is another key feature of this compound that contributes to its unique chemical properties. Methanesulfonyl derivatives are known for their ability to enhance binding affinity and selectivity when used in drug design. This functionality can be particularly useful in developing targeted therapies where precise interaction with biological targets is crucial. The combination of the methanesulfonyl and oxadiazole moieties in 4-methanesulfonyl-N-5-(oxolan-2-yl)-1,3,4-Oxadiazol-2-ylbenzamide suggests that it may have potential applications in treating a wide range of diseases.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting wet-lab experiments. Molecular docking studies have been particularly useful in understanding how 4-methanesulfonyl-N-5-(oxolan-2-yl)-1,3,4-Oxadiazol-2-ylbenzamide interacts with various biological targets. These studies have hinted at its potential as an inhibitor of enzymes involved in cancer progression and as a modulator of inflammatory pathways.

The synthesis of 4-methanesulfonyl-N-5-(oxolan-2-yl)-1,3,4-Oxadiazol-2-ylbenzamide presents several challenges due to its complex structure. However, recent developments in synthetic methodologies have made it possible to construct such molecules with greater efficiency and precision. Techniques such as transition-metal-catalyzed reactions and flow chemistry have been instrumental in facilitating the synthesis of this compound. These advancements not only improve yield but also reduce the environmental impact of the synthetic process.

In conclusion, 4-methanesulfonyl-N-5-(oxolan-2-y)l]-1,3,-Oxadiazol]-\[b enchamide (CAS No. 921812.-92.-\) is a promising compound with significant potential in pharmaceutical research. Its unique structure and functional groups make it an attractive candidate for further investigation into its pharmacological properties. As research continues to uncover new applications for this compound, it is likely that it will play a crucial role in the development of novel therapeutic agents for various diseases.